DG-172 dihydrochloride

• CAS No.: 1361504-77-9
• Product Name: DG-172 dihydrochloride
• Molecular Formula: C20H22BrCl2N3
• Molecular Weight: 455.221
• IUPAC Name: (Z)-2-(2-bromophenyl)-3-[4-(4-methylpiperazin-1-yl)phenyl]prop-2-enenitrile;dihydrochloride
• Standard InChI: InChI=1S/C20H20BrN3.2ClH/c1-23-10-12-24(13-11-23)18-8-6-16(7-9-18)14-17(15-22)19-4-2-3-5-20(19)21;;/h2-9,14H,10-13H2,1H3;2*1H/b17-14+
• Standard InChIKey: SABUORLIDVBCPI-WTLOABTRSA-N
• SMILES: CN1CCN(CC1)C2=CC=C(C=C2)C=C(C#N)C3=CC=CC=C3Br.Cl.Cl
• Appearance: Solid powder
• Description: DG-172 is an orally active potent PPARβ/δ inverse agonist (IC50 = 26.9 nM). DG-172 inhibits Angptl4 gene expression in mouse myoblasts (IC50 = 9.5 nM) in vitro. DG172 triggers a PPARβ/δ-independent myeloid lineage shift and promotes GM-CSF/IL-4-induced dendritic cell differentiation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DG-172; DG 172; DG172; DG 172 dihydrochloride
• Reference: 1: Yao PL, Chen L, Hess RA, Müller R, Gonzalez FJ, Peters JM. Peroxisome; 2: Lieber S, Scheer F, Finkernagel F, Meissner W, Giehl G, Brendel C, Diederich; 3: Adhikary T, Brandt DT, Kaddatz K, Stockert J, Naruhn S, Meissner W,; 4: Lieber S, Scheer F, Meissner W, Naruhn S, Adhikary T, Müller-Brüsselbach S,
• PubChem Compound: 57342888
• Last Modified: Nov 11 2021